2-(2,4-dichlorophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)propanamide
CAS No.:
Cat. No.: VC15336628
Molecular Formula: C18H19Cl2NO5S
Molecular Weight: 432.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C18H19Cl2NO5S |
|---|---|
| Molecular Weight | 432.3 g/mol |
| IUPAC Name | 2-(2,4-dichlorophenoxy)-N-(1,1-dioxothiolan-3-yl)-N-(furan-2-ylmethyl)propanamide |
| Standard InChI | InChI=1S/C18H19Cl2NO5S/c1-12(26-17-5-4-13(19)9-16(17)20)18(22)21(10-15-3-2-7-25-15)14-6-8-27(23,24)11-14/h2-5,7,9,12,14H,6,8,10-11H2,1H3 |
| Standard InChI Key | LGGOFPMWMXXCQN-UHFFFAOYSA-N |
| Canonical SMILES | CC(C(=O)N(CC1=CC=CO1)C2CCS(=O)(=O)C2)OC3=C(C=C(C=C3)Cl)Cl |
Introduction
2-(2,4-dichlorophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)propanamide is a complex organic compound featuring a dichlorophenoxy group, a dioxidotetrahydrothiophene moiety, and a furan substituent. This compound has a molecular weight of approximately 446.3 g/mol and exhibits potential applications in both agricultural and pharmaceutical fields due to its biological activity and chemical reactivity.
Structural Features
The compound includes several key structural components:
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Dichlorophenoxy Group: Known for its herbicidal properties, this group is a common component in many herbicides, such as 2,4-dichlorophenoxyacetic acid (2,4-D), which is widely used for controlling broadleaf weeds .
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Dioxidotetrahydrothiophene Moiety: This sulfur-containing ring system contributes to the compound's biological activity and reactivity.
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Furan Substituent: Furan rings are often found in biologically active compounds and can enhance the compound's interaction with biological targets.
Synthesis
The synthesis of 2-(2,4-dichlorophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)propanamide typically involves multiple steps, including the formation of amide bonds and the incorporation of the furan and dichlorophenoxy groups. While specific synthetic routes are not detailed in available sources, similar compounds are synthesized using methods such as coupling reactions facilitated by catalysts like propylphosphonic anhydride .
Biological Activities
Research suggests that this compound may exhibit significant biological activities, including potential herbicidal and pharmaceutical applications. The presence of the dichlorophenoxy group, known for its herbicidal properties, and the furan and dioxidotetrahydrothiophene moieties, which can contribute to biological activity, support these potential uses.
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